Cas no 1784289-09-3 (tert-butyl N-[2-amino-3-(2-chlorophenyl)propyl]carbamate)

• Product Name: tert-butyl N-[2-amino-3-(2-chlorophenyl)propyl]carbamate
• CAS No: 1784289-09-3
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• CID: 6245838
• PubChem ID: 84730743
• Update Time: 2025-05-20

tert-butyl N-[2-amino-3-(2-chlorophenyl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1878606
• 1784289-09-3
• tert-butyl N-[2-amino-3-(2-chlorophenyl)propyl]carbamate

• Inchi： 1S/C14H21ClN2O2/c1-14(2,3)19-13(18)17-9-11(16)8-10-6-4-5-7-12(10)15/h4-7,11H,8-9,16H2,1-3H3,(H,17,18)
• InChI Key： VITVLFASIOMTFF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 284.1291556g/mol
• Monoisotopic Mass: 284.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-[2-amino-3-(2-chlorophenyl)propyl]carbamate

tert-butyl N-[2-amino-3-(2-chlorophenyl)propyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[2-amino-3-(2-chlorophenyl)propyl]carbamate, identified by the CAS number 1784289-09-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries, particularly in the development of novel pharmaceutical agents.

Recent studies have highlighted the importance of tert-butyl N-[2-amino-3-(2-chlorophenyl)propyl]carbamate in drug design, especially in the context of its ability to modulate enzyme activity and cellular signaling pathways. Researchers have explored its role as a potential inhibitor of specific kinases, which are critical targets in the treatment of cancer and inflammatory diseases.

The molecular structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to an aminoalkyl chain substituted with a chlorophenyl group. This arrangement imparts unique physicochemical properties, including high lipophilicity and moderate solubility in organic solvents. These characteristics make it an ideal candidate for formulation into drug delivery systems that require controlled release mechanisms.

One of the most promising applications of CAS 1784289-09-3 lies in its potential as a prodrug. Prodrugs are inactive compounds that are converted into their active forms within the body, thereby reducing systemic toxicity and improving therapeutic efficacy. Studies have demonstrated that this compound can be metabolized efficiently in vivo, releasing bioactive metabolites that exhibit potent pharmacological effects.

In addition to its pharmacological applications, tert-butyl N-[2-amino-3-(2-chlorophenyl)propyl]carbamate has also been investigated for its role in agrochemicals. Its ability to inhibit key enzymes involved in plant growth regulation has positioned it as a potential candidate for developing environmentally friendly pesticides and herbicides.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, amide bond formation, and carbamate esterification. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, making it more accessible for large-scale applications.

From a toxicological perspective, preliminary studies indicate that CAS 1784289-09-3 exhibits low acute toxicity when administered at therapeutic doses. However, long-term safety studies are still underway to fully assess its potential risks and ensure its safe use in humans.

In conclusion, tert-butyl N-[2-amino-3-(2-chlorophenyl)propyl]carbamate, with its unique chemical properties and diverse applications, represents a valuable addition to the arsenal of compounds available for drug discovery and development. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing modern medicine and agriculture.